Cas no 146794-75-4 (2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL)

• Product Name: 2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL
• CAS No: 146794-75-4
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD11987041
• CID: 4606441
• PubChem ID: 33680217
• Update Time: 2025-06-10

2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-1-yl)-1,3-benzothiazol-6-ol
• 6-Benzothiazolol, 2-(4-methyl-1-piperazinyl)-
• 2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL

• MDL： MFCD11987041
• Inchi： 1S/C12H15N3OS/c1-14-4-6-15(7-5-14)12-13-10-3-2-9(16)8-11(10)17-12/h2-3,8,16H,4-7H2,1H3
• InChI Key： UJFKIVLGRQRTJL-UHFFFAOYSA-N
• SMILES： S1C2=CC(O)=CC=C2N=C1N1CCN(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL

Introduction to 2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL (CAS No. 146794-75-4)

2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL, also known by its CAS number 146794-75-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzothiazole core and a 4-methylpiperazine substituent. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various therapeutic and diagnostic purposes.

The benzothiazole moiety is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. It is often found in compounds with antimicrobial, antifungal, and anticancer properties. The presence of the 4-methylpiperazine group further enhances the compound's solubility and bioavailability, making it an attractive scaffold for drug design and development.

Recent research has highlighted the potential of 2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can modulate certain neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL exhibits potent activity against beta-amyloid aggregation, a key pathological feature of Alzheimer's disease.

In addition to its neuroprotective properties, 2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by interfering with specific signaling pathways. A study published in the journal Cancer Research reported that 2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL effectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This pathway plays a crucial role in cell proliferation and survival, making it an attractive target for therapeutic intervention.

The pharmacokinetic properties of 2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it a promising candidate for further clinical development. A recent study published in the European Journal of Medicinal Chemistry evaluated the ADME properties of several benzothiazole derivatives, including 2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL, and found that it demonstrated excellent pharmacokinetic parameters suitable for oral administration.

The synthetic accessibility of 2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, making it relatively easy to produce on a large scale. This synthetic flexibility allows researchers to modify the structure to optimize its biological activity and pharmacological properties.

In conclusion, 2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOL-6-OL (CAS No. 146794-75-4) is a multifaceted compound with significant potential in various therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies continue to explore its mechanisms of action and potential clinical uses, paving the way for new treatments in neurodegenerative diseases and cancer.